Cas no 88037-81-4 (1,4-Cyclohexadiene-1,4-dicarboxylic acid, 2,5-diamino-, dimethyl ester)

• Product Name: 1,4-Cyclohexadiene-1,4-dicarboxylic acid, 2,5-diamino-, dimethyl ester
• CAS No: 88037-81-4
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 647776
• PubChem ID: 69177882
• Update Time: 2025-04-19

1,4-Cyclohexadiene-1,4-dicarboxylic acid, 2,5-diamino-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexadiene-1,4-dicarboxylic acid, 2,5-diamino-, dimethyl ester
• dimethyl 2,5-diaminocyclohexa-1,4-diene-1,4-dicarboxylate
• 88037-81-4
• SCHEMBL4759792
• DTXSID70739956

• Inchi： 1S/C10H14N2O4/c1-15-9(13)5-3-8(12)6(4-7(5)11)10(14)16-2/h3-4,11-12H2,1-2H3
• InChI Key： FKMMRUZAOLIOFD-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(CC(C(=O)OC)=C(C1)N)N)=O

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 105Ų